Cas no 62591-30-4 (5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-amino-, methyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-amino-, methyl ester
• CAS No: 62591-30-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 438941
• PubChem ID: 12308582
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-[(acetyloxy)methyl]-2-amino-, methyl ester
• methyl 4-(acetyloxymethyl)-2-amino-1,3-thiazole-5-carboxylate
• 62591-30-4
• DTXSID40487199

• Inchi： 1S/C8H10N2O4S/c1-4(11)14-3-5-6(7(12)13-2)15-8(9)10-5/h3H2,1-2H3,(H2,9,10)
• InChI Key： MYZBLJREPULHHG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1C(=O)OC)COC(C)=O

Computed Properties

• Exact Mass: 230.0362
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 91.51